(1Z)-N'-{[(4-methoxyphenyl)carbonyl]oxy}-2-(3,4,5-trimethoxyphenyl)ethanimidamide
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Overview
Description
(1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE is a complex organic compound characterized by its unique molecular structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the ethanimidamide backbone and the subsequent attachment of the 4-methoxybenzoyl and 3,4,5-trimethoxyphenyl groups. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to maintain precise control over reaction parameters. The use of continuous flow reactors and advanced purification techniques, such as chromatography, ensures the efficient production of high-purity (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE.
Chemical Reactions Analysis
Types of Reactions
(1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can simplify the molecular structure or alter its reactivity.
Substitution: This reaction can replace specific atoms or groups within the molecule with different ones.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce simpler amides or amines.
Scientific Research Applications
Chemistry
In chemistry, (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.
Biology
In biological research, this compound is studied for its potential interactions with various biomolecules. Its ability to form stable complexes with proteins and nucleic acids makes it a valuable tool for probing biological processes.
Medicine
In medicine, (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE is investigated for its potential therapeutic properties. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.
Industry
In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials.
Mechanism of Action
The mechanism of action of (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function.
Comparison with Similar Compounds
Similar Compounds
- 4-[(4-Methoxybenzoyl)oxy]benzoic acid
- 4-Methoxybenzoyl isothiocyanate
- Ethyl (4-methoxybenzoyl)aminoacetate
Uniqueness
Compared to these similar compounds, (1Z)-N’-[(4-METHOXYBENZOYL)OXY]-2-(3,4,5-TRIMETHOXYPHENYL)ETHANIMIDAMIDE stands out due to its unique combination of functional groups and structural features
Properties
Molecular Formula |
C19H22N2O6 |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
[(Z)-[1-amino-2-(3,4,5-trimethoxyphenyl)ethylidene]amino] 4-methoxybenzoate |
InChI |
InChI=1S/C19H22N2O6/c1-23-14-7-5-13(6-8-14)19(22)27-21-17(20)11-12-9-15(24-2)18(26-4)16(10-12)25-3/h5-10H,11H2,1-4H3,(H2,20,21) |
InChI Key |
KIWXPQMDQMHIKD-UHFFFAOYSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)O/N=C(/CC2=CC(=C(C(=C2)OC)OC)OC)\N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)ON=C(CC2=CC(=C(C(=C2)OC)OC)OC)N |
Origin of Product |
United States |
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